Cas no 88166-26-1 (methyl 2-(4-tert-butylcyclohexylidene)acetate)

• Product name: methyl 2-(4-tert-butylcyclohexylidene)acetate
• CAS No: 88166-26-1
• MF: C₁₃H₂₂O₂
• MW: 210.312584400177
• CID: 642643
• PubChem ID: 10750958

methyl 2-(4-tert-butylcyclohexylidene)acetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [4-(1,1-dimethylethyl)cyclohexylidene]-, methyl ester
• methyl 2-(4-tert-butylcyclohexylidene)acetate
• EN300-1455219
• NQNXNOABYCBNGX-UHFFFAOYSA-N
• 88166-26-1
• Methyl2-(4-tert-butylcyclohexylidene)acetate
• DTXSID80444362
• AKOS020183868
• (4-tert-Butylcyclohexylidene)acetic acid methyl ester
• SCHEMBL7776727

• Inchi： InChI=1S/C13H22O2/c1-13(2,3)11-7-5-10(6-8-11)9-12(14)15-4/h9,11H,5-8H2,1-4H3
• InChI Key： NQNXNOABYCBNGX-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1CCC(=CC(=O)OC)CC1

Computed Properties

• Exact Mass: 210.161979940g/mol
• Monoisotopic Mass: 210.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids